Cas no 109216-61-7 (methyl 2-methyl-2H-indazole-3-carboxylate)

• Product Name: methyl 2-methyl-2H-indazole-3-carboxylate
• CAS No: 109216-61-7
• MF: C₁₀H₁₀N₂O₂
• MW: 190.198602199554
• MDL: MFCD17215403
• CID: 128327
• PubChem ID: 11658425
• Update Time: 2025-06-07

methyl 2-methyl-2H-indazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2H-Indazole-3-carboxylicacid, 2-methyl-, methyl ester
• methyl 2-methylindazole-3-carboxylate
• 2-Methyl-2H-indazol-3-carbonsaeure-methylester
• 2-methyl-2H-indazole-3-carboxylic acid methyl ester
• 3-methoxycarbonyl-2-methylisoindazole
• IND009
• methyl 2-methyl-indazole-3-carboxylate
• methyl 2-methyl-2H-indazole-3-carboxylate
• HNLOSGZWYFSRAU-UHFFFAOYSA-N
• 109216-61-7
• Methyl2-methyl-2H-indazole-3-carboxylate
• EN300-134080
• Z1255359040
• 2H-INDAZOLE-3-CARBOXYLIC ACID,2-METHYL-,METHYL ESTER
• CS-0097672
• MFCD17215403
• FT-0711607
• SCHEMBL1562180
• 2H-Indazole-3-carboxylic acid,2-methyl-, methyl ester
• 2H-Indazole-3-carboxylicacid,2-methyl-,methylester
• DTXSID60470144
• AKOS023091004
• AS-31125
• DB-050327

• MDL： MFCD17215403
• Inchi： 1S/C10H10N2O2/c1-12-9(10(13)14-2)7-5-3-4-6-8(7)11-12/h3-6H,1-2H3
• InChI Key： HNLOSGZWYFSRAU-UHFFFAOYSA-N
• SMILES： O(C)C(C1=C2C=CC=CC2=NN1C)=O

Computed Properties

• Exact Mass: 190.07400
• Monoisotopic Mass: 190.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• PSA: 44.12000
• LogP: 1.35990